3-(4-Methoxyphenyl)-7-[(4-methylphenyl)methoxy]chromen-4-one

• IUPAC Name: 3-(4-methoxyphenyl)-7-[(4-methylphenyl)methoxy]chromen-4-one
• InChI: InChI=1S/C24H20O4/c1-16-3-5-17(6-4-16)14-27-20-11-12-21-23(13-20)28-15-22(24(21)25)18-7-9-19(26-2)10-8-18/h3-13,15H,14H2,1-2H3
• InChI Key: AVPJTTIABYMQQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC3=C(C=C2)C(=O)C(=CO3)C4=CC=C(C=C4)OC
• Molecular Formula: C24H20O4
• Molecular Weight: 372.4 g/mol

Description

3-(4-Methoxyphenyl)-7-[(4-methylphenyl)methoxy]chromen-4-one, also known as tangeretin, is a natural flavonoid compound found in citrus fruits such as tangerines and oranges. It belongs to the class of compounds known as polymethoxylated flavones and has gained significant attention due to its potential therapeutic benefits. Tangeretin has been shown to possess anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for drug development.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Properties

Compounds derived from chromen-4-one structures, such as isoflavones isolated from Belamcanda chinensis, have demonstrated antimicrobial and anti-inflammatory effects. The structural analysis of these compounds provides a foundation for understanding their biological activity and potential therapeutic applications (Liu, Ma, Gao, & Wu, 2008).

Phototransformation and Synthetic Applications

Research on 3-alkoxychromenones has highlighted their capacity for phototransformation, producing photoproducts with unique tetracyclic scaffolds. These transformations are significant for synthetic chemistry, offering novel approaches to constructing complex molecular structures (Khanna, Dalal, Kumar, & Kamboj, 2015).

Catalysis and Chemical Synthesis

Studies have also focused on the catalytic properties of compounds related to chromen-4-ones in facilitating chemical reactions, such as the Michael addition. This research is pivotal for the synthesis of medically relevant compounds, including Warfarin analogues, showcasing the versatility of chromen-4-one derivatives in synthetic organic chemistry (Alonzi et al., 2014).

Anti-cancer Activity

Bis-chromenone derivatives have been synthesized and evaluated for their anti-proliferative activity against human cancer cells. These studies suggest the potential of chromen-4-one scaffolds in the design of new anticancer agents, highlighting the importance of structural modifications to enhance biological activity (Venkateswararao et al., 2014).

Antibacterial Effects

Research into chromen-2-one derivatives has revealed significant antibacterial properties, underscoring their potential as leads for the development of new antibacterial agents. The synthesis and characterization of these compounds contribute to the expanding arsenal against microbial resistance (Behrami & Dobroshi, 2019).